Cas no 19088-67-6 (3-benzoyl-7-hydroxy-2H-chromen-2-one)

• Product Name: 3-benzoyl-7-hydroxy-2H-chromen-2-one
• CAS No: 19088-67-6
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• MDL: MFCD02059146
• CID: 1080447
• PubChem ID: 5413038
• Update Time: 2025-07-21

3-benzoyl-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-7-hydroxy-2H-chromen-2-one
• 3-benzoyl-7-hydroxychromen-2-one
• ST5449896
• Oprea1_398055
• Enamine_003383
• 3-(benzoyl)-7-hydroxy-coumarin
• 3-(benzoyl)-7-hydroxychromen-2-one
• 3-(benzoyl)-7-hydroxy-chromen-2-one
• HMS2396G17
• 3-benzoyl-7-hydroxy-coumarin
• CHEMBL589351
• STL146094
• ALBB-015484
• 7-oxidanyl-3-(phenylcarbonyl)chromen-2-one
• MFCD02059146
• NS-04196
• AKOS001053918
• CCG-33424
• SMR000135564
• CS-0269726
• HMS1403J17
• Z56849319
• BBL029559
• BDBM57152
• DTXSID70419943
• SCHEMBL2471214
• F83432
• cid_5413038
• EN300-303040
• MLS000530586
• F0916-3927
• 3-benzoyl-7-hydroxy-1-benzopyran-2-one
• 7-hydroxy-3-(phenylcarbonyl)-2H-chromen-2-one
• 3- Benzoylumbelliferon
• 2H-1-Benzopyran-2-one, 3-benzoyl-7-hydroxy-
• 19088-67-6

• MDL： MFCD02059146
• Inchi： 1S/C16H10O4/c17-12-7-6-11-8-13(16(19)20-14(11)9-12)15(18)10-4-2-1-3-5-10/h1-9,17H
• InChI Key： UWQPLMCCTUJLSP-UHFFFAOYSA-N
• SMILES： O1C(C(C(C2C=CC=CC=2)=O)=CC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 513.7±50.0 °C at 760 mmHg
• Flash Point: 234.6±31.5 °C
• PSA: 63.6

3-benzoyl-7-hydroxy-2H-chromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-benzoyl-7-hydroxy-2H-chromen-2-one

Comprehensive Overview of 3-Benzoyl-7-hydroxy-2H-chromen-2-one (CAS No. 19088-67-6): Properties, Applications, and Industry Insights

3-Benzoyl-7-hydroxy-2H-chromen-2-one (CAS No. 19088-67-6) is a synthetic organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. The presence of a benzoyl group at the 3-position and a hydroxyl group at the 7-position enhances its reactivity, making it a valuable intermediate in organic synthesis.

Recent studies highlight the growing interest in coumarin-based compounds for their potential in fluorescence imaging, photodynamic therapy, and drug development. Researchers are particularly intrigued by the photophysical properties of 3-benzoyl-7-hydroxy-2H-chromen-2-one, which exhibit strong absorbance in the UV-visible spectrum. This characteristic makes it a candidate for sensor technologies and optoelectronic devices, aligning with the current trend toward sustainable and energy-efficient materials.

In the pharmaceutical sector, 3-benzoyl-7-hydroxy-2H-chromen-2-one is explored for its bioactive potential. Coumarins are known for their antioxidant, anti-inflammatory, and antimicrobial properties, and modifications like benzoylation can further enhance these effects. A frequently asked question in academic forums is: "How does the benzoyl group influence the biological activity of coumarin derivatives?" Preliminary data suggest that the electron-withdrawing nature of the benzoyl group may improve binding affinity to target proteins, though further clinical validation is needed.

From an industrial perspective, the demand for high-purity 3-benzoyl-7-hydroxy-2H-chromen-2-one is rising, driven by its role in fine chemical synthesis. Manufacturers emphasize scalable production methods, such as microwave-assisted synthesis, to meet regulatory standards while minimizing environmental impact. This aligns with the broader industry shift toward green chemistry and process optimization.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing CAS No. 19088-67-6. Researchers often search for: "What are the optimal conditions for isolating 3-benzoyl-7-hydroxy-2H-chromen-2-one?" Recommendations typically involve reverse-phase chromatography with acetonitrile-water gradients, ensuring high yield and purity.

In summary, 3-benzoyl-7-hydroxy-2H-chromen-2-one represents a multifaceted compound with applications spanning biomedicine, materials science, and industrial chemistry. Its structural adaptability and functional diversity position it as a subject of ongoing innovation, reflecting the dynamic interplay between molecular design and real-world utility.